Methyl 2-fluoro-6-(trifluoromethyl)nicotinate
Overview
Description
“Methyl 2-fluoro-6-(trifluoromethyl)nicotinate” is a chemical compound with the molecular formula C8H5F4NO2 . It contains a total of 20 bonds, including 15 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 Pyridine .
Molecular Structure Analysis
“Methyl 2-fluoro-6-(trifluoromethyl)nicotinate” has a complex molecular structure. It contains a total of 20 bonds, including 15 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 Pyridine .Physical And Chemical Properties Analysis
“Methyl 2-fluoro-6-(trifluoromethyl)nicotinate” is a white to light yellow to yellow powder or crystals . It has a molecular weight of 223.12 . The compound is typically stored at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 2-fluoro-6-(trifluoromethyl)nicotinate and similar compounds are used in developing safe and economical synthesis processes for producing novel anti-infective agents. An example is the synthesis of methyl 6-chloro-5-(trifluoromethyl)nicotinate, where trifluoromethylation plays a crucial role in the process, making it both safe and cost-effective (Mulder et al., 2013).
Drug Delivery Systems
- These compounds show potential in drug delivery systems, particularly in fluorocarbon-based drug delivery. The fluorophilicity of hydrocarbon and fluorocarbon-functionalized nicotinic acid esters, including Methyl 2-fluoro-6-(trifluoromethyl)nicotinate, is significant for designing prodrugs tailored for specific delivery mechanisms (Ojogun et al., 2010).
Biochemical Research
- In biochemical research, derivatives of Methyl 2-fluoro-6-(trifluoromethyl)nicotinate, like (-)-9-Fluorocytisine and (-)-9-trifluoromethylcytisine, have been synthesized and found to have high affinity at α(4)β(2) nicotinic receptor subtypes. These findings have implications in understanding receptor binding and selectivity (Houllier et al., 2010).
Pharmaceutical Formulations
- Methyl 2-fluoro-6-(trifluoromethyl)nicotinate plays a role in the formulation of pharmaceuticals. For instance, its use in bicontinuous sucrose ester-based microemulsions has been explored for topical drug delivery, demonstrating its efficacy as a carrier in formulations (Bolzinger et al., 1998).
Photoredox Catalysis
- In the field of organic chemistry, specifically photoredox catalysis, compounds like methyl fluorosulfonyldifluoroacetate, which are structurally related to Methyl 2-fluoro-6-(trifluoromethyl)nicotinate, have been used as radical sources in the carbomethoxydifluoromethylation of alkenes, styrenes, or heteroarenes (Yu et al., 2016).
Enzyme Research
- Methyl 2-fluoro-6-(trifluoromethyl)nicotinate and its analogs are useful in enzyme research. For example, fluoro ketone inhibitors of hydrolytic enzymes have been investigated, where compounds like 6,6-dimethyl-1,1,1-trifluoro-2-heptanone, structurally related to methyl 2-fluoro-6-(trifluoromethyl)nicotinate, are potent inhibitors of acetylcholinesterase (Gelb et al., 1985).
Safety and Hazards
“Methyl 2-fluoro-6-(trifluoromethyl)nicotinate” is considered hazardous. It may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is recommended to wash with plenty of soap and water .
properties
IUPAC Name |
methyl 2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F4NO2/c1-15-7(14)4-2-3-5(8(10,11)12)13-6(4)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOULLKAIHWLQIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=C(C=C1)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F4NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401197365 |
Source
|
| Record name | Methyl 2-fluoro-6-(trifluoromethyl)-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401197365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-fluoro-6-(trifluoromethyl)nicotinate | |
CAS RN |
1227564-01-3 |
Source
|
| Record name | Methyl 2-fluoro-6-(trifluoromethyl)-3-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1227564-01-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-fluoro-6-(trifluoromethyl)-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401197365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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